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Compound of Interest

Compound Name: MMH2

Cat. No.: B12377748 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Monomethyl Hydrazine (MMH). Adherence to

these procedural steps is critical for ensuring personnel safety and minimizing environmental

risk. MMH is a highly toxic, flammable, and corrosive chemical that demands rigorous handling

protocols.

Monomethyl Hydrazine (MMH): Properties and
Hazards
MMH is a colorless, hygroscopic liquid with a characteristic ammonia-like odor.[1] It is primarily

used as a rocket propellant but also finds applications in chemical synthesis.[2][3] Its high

reactivity and toxicity necessitate careful handling in controlled environments. MMH is a

suspected human carcinogen, and exposure can cause severe damage to the eyes, skin,

respiratory tract, central nervous system, liver, and blood.[1][4]

Table 1: Physical and Chemical Properties of Monomethyl Hydrazine
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Property Value

Chemical Formula CH₃NHNH₂ / CH₆N₂

Molecular Weight 46.1 g/mol [5]

Appearance Colorless, fuming liquid[6]

Odor Ammonia-like[6]

Boiling Point 87.5°C (190°F)[1][6]

Melting Point -52.4°C (-62°F)[1][6]

Flash Point -8.3°C (17°F)[1][6]

Vapor Pressure 49.6 mmHg at 25°C (77°F)[4]

Solubility in Water Miscible[1][6]

Lower Explosive Limit (LEL) 2.5%[4][6]

Upper Explosive Limit (UEL) 97%[4]

Autoignition Temperature 196°C (385°F)[4]

Occupational Exposure Limits
Due to its high toxicity and potential carcinogenicity, extremely low occupational exposure limits

have been established for MMH. All contact should be reduced to the lowest possible level.

Table 2: Occupational Exposure Limits for Monomethyl Hydrazine
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Organization Limit Type Value Notes

OSHA (PEL) Ceiling 0.2 ppm (0.35 mg/m³) Skin notation applies.

NIOSH (REL) Ceiling (120 min)
0.04 ppm (0.08

mg/m³)

Potential occupational

carcinogen.[6]

ACGIH (TLV) TWA 0.01 ppm

Skin notation;

Confirmed animal

carcinogen (A3).[1]

IDLH

Immediately

Dangerous to Life or

Health

20 ppm

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; TWA: Time-Weighted Average; IDLH: Immediately Dangerous to Life or Health.

Personal Protective Equipment (PPE) Selection
Selection of appropriate PPE is the most critical factor in preventing exposure. A risk

assessment must be performed for every task to ensure the highest level of protection is

chosen. The following diagram outlines the logical workflow for PPE selection.
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Start: Task Involving MMH

Assess Task Scale and
Potential for Exposure

Is this an emergency
spill response?

Small-scale, low concentration
work in a certified fume hood?

No

REQUIRED:
Level A Protection

- Fully Encapsulated Vapor-Protective Suit
- Positive-Pressure SCBA

- Heavy-duty chemical gloves (inner/outer)
- Chemical-resistant boots

Yes

Handling >1L or performing
high-energy operations?

No

MINIMUM REQUIREMENT:
Level C Protection

- Full-face respirator with supplied air
- Chemical-resistant splash suit/apron

- Chemical gloves (inner/outer)
- Chemical-resistant boots

Yes

RECOMMENDED:
Level B Protection

- SCBA (worn on outside)
- Hooded Chemical-Resistant Suit

- Chemical gloves (inner/outer)
- Chemical-resistant boots

Click to download full resolution via product page

Figure 1. PPE Selection Workflow for MMH Handling.
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Respiratory Protection Due to the high toxicity and rapid evaporation of MMH, air-purifying

respirators are not sufficient.[1]

Required: A positive-pressure, self-contained breathing apparatus (SCBA) or a positive-

pressure, supplied-air respirator (SAR) with an escape SCBA is mandatory for any

detectable concentration of MMH.[5]

Body Protection

Required: A fully encapsulating, vapor-protective suit (Level A) is required for spill response

or situations with high vapor concentrations.[1] For other handling scenarios, a hooded

chemical-resistant suit should be used.

Materials: Butyl rubber-based materials are commonly used for suits designed for hydrazine

handling.[7] A NASA study found that totally encapsulating suits provide adequate protection,

whereas PVC splash garments offer poor resistance and should be avoided.

Hand Protection Double gloving is required. An inner glove provides protection in case the

outer glove is breached. Specific permeation breakthrough time data for MMH is not widely

available in the reviewed literature; therefore, material selection should be based on

recommendations for hydrazines and rocket fuels.[7]

Table 3: Glove Material Recommendations for Handling Hydrazines
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Glove Material Recommendation Rationale / Notes

Butyl Rubber Excellent

Commonly recommended for

rocket fuels and highly

corrosive acids. Offers good

resistance to hydrazines.[7]

Viton™ Excellent

Often used for highly corrosive

and hazardous chemicals.

Should be paired with Butyl for

broad protection.

Neoprene Fair to Good

May offer moderate protection

for short-duration tasks. Not

recommended for prolonged

contact.

Nitrile Poor to Fair

Generally not recommended

for aggressive chemicals like

hydrazines. May be suitable as

an inner glove for splash

protection only.

Natural Rubber (Latex) Not Recommended
Poor chemical resistance to

hydrazines.

Polyvinyl Chloride (PVC) Not Recommended
Poor chemical resistance to

MMH.

Eye and Face Protection

Required: Chemical safety goggles and a full-face shield are mandatory. In most high-risk

scenarios, this protection is integrated into the vapor-protective suit or respirator facepiece.

Safe Handling and Disposal Procedures
Experimental Protocol: PPE Permeation Testing Methodology A standardized method for

testing the chemical resistance of glove materials is outlined in ASTM F739 - Standard Test
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Method for Permeation of Liquids and Gases through Protective Clothing Materials under

Conditions of Continuous Contact. A common laboratory adaptation involves:

A test cell is constructed to separate the protective material into two chambers.

The exterior side of the material is challenged with the hazardous liquid (MMH).

A collection medium (gas or liquid) is circulated on the interior side of the material.

The collection medium is continuously monitored by sensitive analytical instruments (e.g.,

gas chromatograph) to detect the first trace of the chemical.

The time from the initial chemical contact to its detection on the interior side is recorded as

the "breakthrough time." The rate at which the chemical subsequently moves through the

material is the "permeation rate."

Protocol: Donning and Doffing PPE

Donning (Putting On):

1. Inspect all PPE for damage (tears, cracks, defects) before starting.

2. Don inner gloves.

3. Don the chemical-resistant suit.

4. Don chemical-resistant boots. Ensure suit legs go over the boots.

5. Don the SCBA harness and facepiece. Perform a seal check.

6. Pull the suit hood over the head.

7. Don outer gloves. Ensure the suit sleeves are secured over the gloves, often with

chemical-resistant tape.

8. Have a trained assistant verify the entire ensemble is correctly fitted and sealed.
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Doffing (Taking Off): This process should be performed in a designated decontamination

zone.

1. Rinse the entire suit with copious amounts of water to remove gross contamination.

2. While still wearing outer gloves, wash them with soap and water, then rinse.

3. Remove any tape.

4. Remove the outer gloves, peeling them off without touching the exterior surface. Dispose

of them in a designated hazardous waste container.[8]

5. Unzip the suit. Roll the suit down and away from the body, turning it inside out to avoid

contact with the contaminated exterior.

6. Sit down to remove boots.

7. Remove the SCBA.

8. Remove inner gloves using the same technique as the outer gloves.

9. Wash hands and face thoroughly with soap and water.

Operational and Disposal Plan All MMH-contaminated materials are considered hazardous

waste.

RCRA Waste Code: Monomethyl Hydrazine is listed as P068.[1][5]

Collection: All disposable PPE (gloves, suits, etc.) and materials used for spill cleanup

(absorbents) must be collected in clearly labeled, sealed, and leak-proof hazardous waste

containers.[8]

Storage: Store waste containers in a designated, well-ventilated, and secure satellite

accumulation area away from incompatible materials.

Disposal: Contaminated waste must be disposed of as hazardous waste, typically via

incineration, in accordance with all local, state, and federal regulations.[1] This must be
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handled by a licensed hazardous waste disposal contractor. Do not mix MMH waste with

other chemical waste streams unless explicitly approved.

Emergency Procedures
In the event of an exposure or spill, immediate and correct action is critical. The following

workflow outlines the necessary steps.
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EMERGENCY:
MMH Exposure or Spill

Activate Alarm
Notify Personnel

Evacuate Non-Essential Personnel
Isolate the Area

Type of Emergency?

Spill

Spill

Personnel Exposure

Exposure

Don appropriate PPE
(Level A with SCBA)

Remove victim from source
Move to fresh air immediately

Remove contaminated clothing
while under emergency shower

Flush affected skin/eyes with
water for at least 15 minutes

Seek Immediate
Medical Attention

Provide SDS to responders

Ventilate area
(if safe to do so)

Contain spill with non-combustible
absorbent (e.g., sand, earth)

Collect absorbed material using
non-sparking tools into a

sealed hazardous waste container

Decontaminate spill area

Click to download full resolution via product page

Figure 2. Emergency Response Workflow for MMH Incidents.
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First Aid Measures

Inhalation: Immediately move the victim to fresh air. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[4][5]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

large amounts of soap and water for at least 15 minutes. Seek immediate medical attention.

[4][6]

Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give one or two

glasses of water to drink. Seek immediate medical attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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